N-(4-(N-(2-(3,5-dimethyl-4-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)sulfamoyl)-3-methylphenyl)acetamide

• IUPAC Name: N-[4-[2-(3,5-dimethyl-4-thiophen-2-ylpyrazol-1-yl)ethylsulfamoyl]-3-methylphenyl]acetamide
• InChI: InChI=1S/C20H24N4O3S2/c1-13-12-17(22-16(4)25)7-8-19(13)29(26,27)21-9-10-24-15(3)20(14(2)23-24)18-6-5-11-28-18/h5-8,11-12,21H,9-10H2,1-4H3,(H,22,25)
• InChI Key: QNWDEJRBKHPJRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C)S(=O)(=O)NCCN2C(=C(C(=N2)C)C3=CC=CS3)C
• Molecular Formula: C20H24N4O3S2
• Molecular Weight: 432.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a sulfamoyl group, an acetamide group, and a pyrazole ring. The pyrazole ring is a five-membered ring with two nitrogen atoms, which is often found in various pharmaceuticals due to its ability to bind to various biological targets.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

A study focused on synthesizing pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes were explored for their structural properties and potential antioxidant activities. The research found that these compounds exhibit significant antioxidant activity, highlighting their potential for therapeutic applications in oxidative stress-related conditions (Chkirate et al., 2019).

Antimicrobial Applications

Another study aimed at the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, which could serve as antimicrobial agents. Through various chemical reactions, a series of novel compounds were synthesized and evaluated for their antibacterial and antifungal activities, demonstrating promising results in this field (Darwish et al., 2014).

Anti-inflammatory Activity

Research on N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2, 3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides focused on their synthesis and evaluation for anti-inflammatory activity. Several derivatives were synthesized and showed significant to moderate anti-inflammatory effects, indicating their potential as therapeutic agents for inflammatory diseases (Sunder & Maleraju, 2013).

Antibacterial Agents

A study on the synthesis of new heterocyclic compounds containing a sulfonamido moiety aimed at developing antibacterial agents. The research synthesized several new compounds and tested them for antibacterial activity, with some showing high activities, suggesting their potential application in combating bacterial infections (Azab et al., 2013).